N1-(2-(1-((2,5-dimethylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(pyridin-2-ylmethyl)oxalamide

• IUPAC Name: N-[2-[1-(2,5-dimethylphenyl)sulfonylpiperidin-2-yl]ethyl]-N'-(pyridin-2-ylmethyl)oxamide
• InChI: InChI=1S/C23H30N4O4S/c1-17-9-10-18(2)21(15-17)32(30,31)27-14-6-4-8-20(27)11-13-25-22(28)23(29)26-16-19-7-3-5-12-24-19/h3,5,7,9-10,12,15,20H,4,6,8,11,13-14,16H2,1-2H3,(H,25,28)(H,26,29)
• InChI Key: MCVUMVPNTZOMHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)N2CCCCC2CCNC(=O)C(=O)NCC3=CC=CC=N3
• Molecular Formula: C23H30N4O4S
• Molecular Weight: 458.6 g/mol

Description

N1-(2-(1-((2,5-dimethylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(pyridin-2-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C23H30N4O4S and its molecular weight is 458.58. The purity is usually 95%.
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Scientific Research Applications

Catalytic Applications in Organic Synthesis

A study highlighted the effectiveness of a related ligand in copper-catalyzed coupling reactions, enhancing the formation of internal alkynes through a highly efficient process. This research opens avenues for the application of similar compounds in facilitating diverse synthetic routes in organic chemistry (Chen et al., 2023).

Molecular Interaction and Receptor Antagonism

Investigations into the molecular interactions of antagonists with cannabinoid receptors have utilized compounds with comparable structural motifs. Such studies provide insights into the design of receptor-specific drugs, indicating potential applications in developing therapeutic agents (Shim et al., 2002).

Antibacterial Compound Synthesis

Research on novel heterocyclic compounds containing sulfonamido moieties, akin to the structure , has demonstrated significant antibacterial activities. These findings suggest potential applications in the discovery and development of new antibacterial agents (Azab et al., 2013).

Chemical Synthesis and Crystal Structure Analysis

The synthesis and characterization of compounds with similar sulfonyl and pyridine components have been explored, with studies detailing their crystal structures and molecular conformations. Such research aids in understanding the physical and chemical properties of these compounds, which can be crucial for their application in materials science and molecular engineering (Jacobs et al., 2013).

Metabolic Pathway Elucidation

Studies on the oxidative metabolism of compounds featuring similar structural elements have provided detailed insights into the enzymatic pathways involved. This research is pivotal for drug development, predicting drug interactions, and understanding the metabolic fate of therapeutic agents (Hvenegaard et al., 2012).